Cas no 134268-92-1 (1H-2-Benzopyran-1-one,7-[[2-(acetylamino)-2-deoxy-6-O-sulfo-b-D-glucopyranosyl]oxy]-4-methyl-, monopotassium salt(9CI))

• Product Name: 1H-2-Benzopyran-1-one,7-[[2-(acetylamino)-2-deoxy-6-O-sulfo-b-D-glucopyranosyl]oxy]-4-methyl-, monopotassium salt(9CI)
• CAS No: 134268-92-1
• MF: C₁₈H₂₀KNO₁₁S
• MW: 497.514805793762
• CID: 169290
• PubChem ID: 23693563
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,7-[[2-(acetylamino)-2-deoxy-6-O-sulfo-b-D-glucopyranosyl]oxy]-4-methyl-, monopotassium salt(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,7-[[2-(acetylamino)-2-deoxy-6-O-sulfo-b-D-glucopyranosyl]oxy]-4-methyl-, monopotassium salt(9CI)
• 1H-2-Benzopyran-1-one,7-[[2-(acetylamino)-2-deoxy-6-O-sulfo-b-D-glucopyranosyl]oxy]-4-methyl-,...
• 4-methylumbelliferyl-2-deoxy-2-acetamido-6-O-sulfoglucosamine
• potassium,[(2R,3S,4R,5R,6S)-5-acetamido-3,4-dihydroxy-6-(4-methyl-1-oxoisochromen-7-yl)oxyoxan-2-yl]methyl sulfate
• 1H-2-Benzopyran-1-one, 7-((2-(acetylamino)-2-deoxy-6-O-sulfo-beta-D-glucopyranosyl)oxy)-4-methyl-, monopotassium salt
• 4-Mudasg
• 7-((2-(Acetylamino)-2-deoxy-6-O-sulfo-beta-D-glucopyranosyl)oxy)-4-methyl-1H-2-benzopyran-1-one monopotassium salt
• Methylumbelliferyl-N-acetyl-beta-glucosaminide-6-sulfate
• MU-Nags
• potassium 4-methyl-1-oxo-1H-isochromen-7-yl 2-(acetylamino)-2-deo
• potassium;[(2R,3S,4R,5R,6S)-5-acetamido-3,4-dihydroxy-6-(4-methyl-1-oxoisochromen-7-yl)oxyoxan-2-yl]methyl sulfate
• 134268-92-1
• DTXSID80158619

• Inchi： 1S/C18H21NO11S.K/c1-8-6-27-17(23)12-5-10(3-4-11(8)12)29-18-14(19-9(2)20)16(22)15(21)13(30-18)7-28-31(24,25)26;/h3-6,13-16,18,21-22H,7H2,1-2H3,(H,19,20)(H,24,25,26);/q;+1/p-1/t13-,14-,15-,16-,18-;/m1./s1
• InChI Key： KELDTKJKMZMMPO-IQUYRJILSA-M
• SMILES： [K+].S(=O)(=O)([O-])OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC2=CC=C3C(C)=COC(C3=C2)=O)O1)NC(C)=O)O)O

Computed Properties

• Exact Mass: 497.039413
• Monoisotopic Mass: 497.039413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 829
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C